(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid
Description
(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid, also known as 6-methylcyclohex-3-ene-1-carboxylic acid or 6MCHCA, is an important organic compound and is widely used in the synthesis of various compounds. It is a chiral compound, meaning it can exist as two distinct stereoisomers. This compound is used in the synthesis of many natural products and pharmaceuticals, and is often used as a starting material in organic synthesis.
Scientific Research Applications
Stereoselective Synthesis and Chemical Reactions
Diastereoselective alkylation reactions of similar cyclohexene carboxylic acids demonstrate the importance of these compounds in organic synthesis, highlighting the stereoselectivity achievable in the formation of such structures (Bennett et al., 2012). The synthesis processes involve detailed mechanisms that can provide a foundation for developing methodologies to synthesize "(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid" with high stereocontrol.
Atmospheric Chemistry and Environmental Impact
Research on the formation of carboxylic acids from alkene ozonolysis underlines the environmental relevance of cyclohexene derivatives. These studies explore how compounds like "(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid" might form in the atmosphere and their potential contributions to organic aerosol formation (Orzechowska et al., 2005).
Material Science and Catalysis
The exploration of cyclohexene derivatives in materials science, particularly in the synthesis of new molecular scaffolds and as intermediates in catalytic processes, suggests potential applications in creating novel materials or in the development of new catalytic methods (Cini et al., 2002). These applications can be crucial for advancing pharmaceutical synthesis and materials engineering.
Pharmaceutical and Biomedical Applications
Studies on the enzymatic conversion of related cyclohexene compounds into enantiomerically pure compounds, such as in the synthesis of alkaloid precursors, highlight the pharmaceutical significance of cyclohexene carboxylic acids. The conversion processes may serve as models for synthesizing biologically active derivatives of "(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid" (White & Banwell, 2016).
properties
IUPAC Name |
(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-6-4-2-3-5-7(6)8(9)10/h2-3,6-7H,4-5H2,1H3,(H,9,10)/t6-,7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTEIUSUWIZICDO-BQBZGAKWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC=CCC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC=CC[C@@H]1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid | |
CAS RN |
10479-42-2 |
Source
|
| Record name | 3-Cyclohexene-1-carboxylic acid, 6-methyl-, (1R,6R)-rel- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | trans-6-methylcyclohex-3-ene-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.877 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
